Cas no 10531-44-9 (2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one)

2-Bromo-1-(5-bromothiophen-2-yl)ethan-1-one is a brominated thiophene derivative widely used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive α-bromo ketone moiety makes it valuable for nucleophilic substitution and cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. The presence of bromine at both the thiophene ring and the acetyl group enhances its versatility in functionalization. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its well-defined structure and reactivity profile make it a preferred choice for researchers developing novel bioactive compounds and advanced materials.
2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one structure
10531-44-9 structure
Product Name:2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one
CAS No:10531-44-9
MF:C6H4Br2OS
MW:283.96835899353
MDL:MFCD01570515
CID:190143
Update Time:2025-06-07

2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(5-bromothiophen-2-yl)ethanone
    • 2-Bromo-1-(5-bromothiophen-2-yl)-ethanone
    • Ethanone,2-bromo-1-(5-bromo-2-thienyl)-
    • 2-(2-bromoacetyl)-5-bromothiophene
    • 2-(bromoacetyl)-5-bromothiophene
    • 2-bromo-1-(5-bromo-2-thienyl)ethanone
    • 2-bromo-5-(2-bromoacetyl)thiophene
    • 5-bromo-2-bromoacetylthiophene
    • ZLD0545
    • 2-broMo-1-(5-broMothiophen-2-yl)ethan-1-one
    • 2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one
    • MDL： MFCD01570515
    • Inchi： InChI=1S/C6H4Br2OS/c7-3-4(9)5-1-2-6(8)10-5/h1-2H,3H2
    • InChI Key： OZBXRAVUJGCRFN-UHFFFAOYSA-N
    • SMILES： C1=C(C(=O)CBr)SC(=C1)Br

Computed Properties

  • Exact Mass: 281.83500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 92-93°C
  • PSA: 45.31000
  • LogP: 3.08820

2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2-Bromo-1-(5-bromothiophen-2-yl)ethanone
 10531-44-9 95%
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Fluorochem
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abcr
AB172646-1g
2-Bromo-1-(5-bromothiophen-2-yl)ethanone, 95%; .
 10531-44-9 95%
1g
 €254.50 2025-04-22
abcr
AB172646-5g
2-Bromo-1-(5-bromothiophen-2-yl)ethanone, 95%; .
 10531-44-9 95%
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 €594.50 2025-04-22
abcr
AB172646-1 g
2-Bromo-1-(5-bromothiophen-2-yl)ethanone, 95%; .
 10531-44-9 95%
1g
 €89.80 2023-05-07
abcr
AB172646-5 g
2-Bromo-1-(5-bromothiophen-2-yl)ethanone, 95%; .
 10531-44-9 95%
5g
 €317.00 2023-05-07
eNovation Chemicals LLC
Y1248658-1g
Ethanone,2-bromo-1-(5-bromo-2-thienyl)-
 10531-44-9 95%
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 $375 2024-06-07
eNovation Chemicals LLC
Y1248658-5g
Ethanone,2-bromo-1-(5-bromo-2-thienyl)-
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eNovation Chemicals LLC
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Ethanone,2-bromo-1-(5-bromo-2-thienyl)-
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eNovation Chemicals LLC
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2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:10531-44-9)2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one
Order Number:A801193
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):338.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:10531-44-9)2-bromo-1-(5-bromothiophen-2-yl)ethan-1-one
A801193
Purity:99%
Quantity:5g
Price ($):338.0
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